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Introduction
Copper(II) hexacyanoferrate(II), with the chemical formula Cu₂[Fe(CN)₆], is a metal-organic

framework belonging to the large family of Prussian blue analogues. It is a coordination

polymer characterized by a cyano-bridged network of copper and iron centers. This compound,

also known as cupric ferrocyanide or Hatchett's brown, has garnered significant scientific

interest due to its versatile properties, including its open framework structure, electrochemical

activity, and catalytic potential. Its applications are widespread, ranging from electrode

materials in energy storage devices and electrochemical sensors to its use in ion removal and

catalysis.[1] This guide provides a comprehensive overview of the core physical and chemical

properties of Cu₂[Fe(CN)₆], detailed experimental protocols for its synthesis and

characterization, and visual representations of key processes.

Physical Properties
The physical characteristics of Cu₂[Fe(CN)₆] are fundamental to its application and handling.

Key properties are summarized below.

General and Structural Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b078840?utm_src=pdf-interest
https://www.benchchem.com/product/b078840?utm_src=pdf-body
https://spast.org/techrep/article/view/339
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cu₂[Fe(CN)₆] is typically synthesized as a reddish-brown solid precipitate.[2][3] Its crystal

structure is a face-centered cubic (fcc) lattice, a common feature among Prussian blue

analogues.[2][4][5] This open framework structure contains cavities that can host water

molecules and other ions.[6][7]

Table 1: General and Structural Properties of Cu₂[Fe(CN)₆]

Property Value Reference(s)

Chemical Formula C₆Cu₂FeN₆ [3]

Molar Mass 339.04 g/mol [3]

Common Names
Cupric ferrocyanide, Hatchett's

brown
[3]

Appearance Reddish-brown solid [2][3]

| Crystal System | Face-Centered Cubic (fcc) |[2][4][5] |

Crystallographic Data
X-ray diffraction (XRD) is the primary technique for elucidating the crystal structure. The fcc

structure of Cu₂[Fe(CN)₆] gives rise to a series of characteristic diffraction peaks.

Table 2: X-ray Diffraction Peaks for fcc Cu₂[Fe(CN)₆]
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Miller Indices (hkl) Diffraction Angle (2θ) Reference(s)

(111) 15.4° [2]

(200) 17.8° [2]

(220) 25.2° [2]

(311) 29.8° [2]

(400) 36.2° [2]

(420) 40.6° [2]

(511) 44.5° [2]

(440) 52.3° [2]

(600) 55.7° [2]

| (622) | 59.1° |[2] |

Solubility and Thermal Properties
Cu₂[Fe(CN)₆] is generally considered insoluble in water but may show solubility in certain non-

aqueous solutions, where it can potentially decompose.[8] Its thermal stability is a critical

parameter for applications involving elevated temperatures. A related compound,

K₂Cu[Fe(CN)₆], remains stable up to approximately 250 °C.[9]

Table 3: Solubility and Thermal Data for Cu₂[Fe(CN)₆]

Property Value Reference(s)

Solubility Product (Ksp) 1.3 x 10⁻¹⁶ [10][11]

Molar Solubility in Water ~1.14 x 10⁻⁸ M [10]

| Thermal Stability | Stable up to ~250 °C (for K₂Cu[Fe(CN)₆]) |[9] |

Chemical Properties
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The chemical behavior of Cu₂[Fe(CN)₆] is dominated by the redox activity of its copper and iron

centers and the vibrational modes of the cyanide bridges.

Electrochemical Behavior
Cyclic voltammetry (CV) studies reveal that Cu₂[Fe(CN)₆] is electrochemically active, featuring

two distinct redox processes. These correspond to the reduction/oxidation of the copper and

iron ions within the framework.[2][4] This property makes it a promising material for batteries

and electrochemical sensors.[1]

Table 4: Electrochemical Properties of Cu₂[Fe(CN)₆]

Redox Couple
Half-wave Potential
(E₁/₂)

Description Reference(s)

Cu²⁺/Cu⁺ -0.073 V
Conversion of
copper(II) to
copper(I)

[2][4]

| Fe³⁺/Fe²⁺ | 0.665 V | Conversion within the Cu-Fe framework |[2][4] |

Spectroscopic Characteristics
Fourier-transform infrared (FTIR) spectroscopy is a key tool for characterizing the cyanide

bridging ligands in Cu₂[Fe(CN)₆]. The frequency of the C≡N stretching vibration is sensitive to

the oxidation states of the coordinated metal ions.

Table 5: Key FTIR Absorption Bands for Cu₂[Fe(CN)₆]

Wavenumber (cm⁻¹) Assignment Reference(s)

~2099
C≡N stretching vibration
(ν(CN))

[12]

590.92 Fe-C vibration [6]

| 472.71 | Cu-N vibration |[6] |
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Magnetic and Catalytic Properties
The magnetic properties of Prussian blue analogues are complex and arise from the

interactions between the paramagnetic metal centers. While the [Fe(CN)₆]⁴⁻ unit is diamagnetic

due to its low-spin d⁶ configuration, the presence of Cu²⁺ (d⁹) ions imparts paramagnetic

character to the overall structure.[13] Furthermore, Cu₂[Fe(CN)₆] has demonstrated notable

catalytic activity, particularly in the electrochemical reduction of hydrogen peroxide (H₂O₂).[2][5]

Experimental Protocols
Synthesis via Co-precipitation
This method is the most common for preparing Cu₂[Fe(CN)₆].

Reagents: Copper(II) sulfate pentahydrate (CuSO₄·5H₂O), Potassium ferrocyanide trihydrate

(K₄[Fe(CN)₆]·3H₂O), deionized water, ethanol.

Procedure:

Prepare a 1.0 x 10⁻² mol L⁻¹ aqueous solution of CuSO₄·5H₂O (e.g., 0.100 g in 40 mL of

water).[2]

Prepare a 5.0 x 10⁻³ mol L⁻¹ aqueous solution of K₄[Fe(CN)₆]·3H₂O (e.g., 0.0845 g in 40

mL of water).[2]

Under a nitrogen atmosphere at room temperature (25°C), slowly add the K₄[Fe(CN)₆]

solution to the CuSO₄ solution while stirring.[2]

A reddish-brown precipitate of Cu₂[Fe(CN)₆] will form immediately.

Isolate the precipitate by centrifugation (e.g., 3500 rpm for 5 minutes).[2]

Wash the precipitate multiple times (e.g., three times) with a 50% (v/v) ethanol/water

solution to remove unreacted ions.[2]

Dry the final product in an oven at 60°C for 2 hours.[2]
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X-ray Diffraction (XRD):

Instrument: A standard powder X-ray diffractometer with Cu Kα radiation.

Sample Preparation: A thin layer of the dried Cu₂[Fe(CN)₆] powder is mounted on a

sample holder.

Data Collection: Diffraction patterns are typically recorded in the 2θ range of 10° to 70°.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy:

Instrument: An FTIR spectrometer.

Sample Preparation: A pellet is prepared by mixing 1 mg of the sample with 99 mg of dry

potassium bromide (KBr) and pressing the mixture.[2]

Data Collection: Spectra are recorded in the 4000–400 cm⁻¹ range.[2]

Cyclic Voltammetry (CV):

Instrument: A potentiostat with a three-electrode electrochemical cell.

Electrodes: A working electrode (e.g., glassy carbon) modified with Cu₂[Fe(CN)₆], a

platinum wire counter electrode, and a reference electrode (e.g., Ag/AgCl).

Procedure: The modified working electrode is immersed in an electrolyte solution (e.g.,

acetate buffer, pH 4.1). The potential is scanned between defined limits at a set scan rate

(e.g., 25 mV s⁻¹) to record the resulting current.[2]

Visualizations
Diagrams created using Graphviz (DOT language) to illustrate key workflows and relationships.

Caption: Workflow for the co-precipitation synthesis of Cu₂[Fe(CN)₆].

Caption: Diagram of a typical three-electrode setup for cyclic voltammetry.

Caption: Redox transitions of Cu₂[Fe(CN)₆] observed during electrochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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